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Compound of Interest

Compound Name: Brasilin

Cat. No.: B1667509 Get Quote

Essential Safety and Handling Guide for Brasilin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Brasilin. It offers procedural, step-by-step

guidance for handling, storage, and disposal to ensure a safe laboratory environment.

Chemical and Physical Properties of Brasilin
Brasilin is a natural red pigment obtained from the wood of Caesalpinia sappan or Brazil-

wood.[1] It is a crystalline solid that appears as yellow to brown crystals.[2][3] It is important to

be aware of its properties to handle it safely.
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Property Value Reference

Molecular Formula C₁₆H₁₄O₅ [1][2]

Molecular Weight 286.28 g/mol [1][2]

Appearance
Yellow to brown crystalline

solid
[2]

Melting Point 156-157°C [2]

Storage Temperature 2-8°C [2]

Solubility

Soluble in DMSO, DMF, and

Ethanol.[2] Also soluble in

water and ether.[3][4]

Stability
Sensitive to air and light; turns

orange upon exposure.[3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
Brasilin is classified with the GHS07 pictogram, indicating it can be a warning-level hazard.[2]

[5] The primary hazards associated with Brasilin are:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

To mitigate these risks, the following personal protective equipment is essential when handling

Brasilin, particularly in its powdered form.
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PPE Category Specification Rationale

Hand Protection Nitrile or latex gloves.
To prevent skin contact and

irritation.[5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes,

preventing serious irritation.[5]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved N95 (or better)

respirator is recommended.

To avoid inhalation of the

powder, which can cause

respiratory tract irritation.[5]

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Standard Operating Procedure for Handling Brasilin
Proper handling of Brasilin is crucial to minimize exposure and ensure safety. The following

workflow outlines the standard procedure from preparation to disposal.
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Preparation

Handling

Post-Handling

Storage & Disposal

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare work area
(Fume hood or ventilated space)

Carefully weigh Brasilin powder

Dissolve in appropriate solvent

Clean work area and equipment

Dispose of contaminated PPE properly

Store remaining Brasilin
at 2-8°C, protected from light

Dispose of chemical waste
per institutional guidelines

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Brasilin.
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Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

contamination.

For a small powder spill:

Avoid breathing the dust.[5]

Wear the appropriate PPE, including respiratory protection.

Gently sweep or vacuum the spilled solid. Avoid creating dust.

Place the collected material into a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels and dispose of them as hazardous

waste.
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Immediate Response

Cleanup Procedure

Brasilin Spill Occurs

Alert others and restrict access to the area

Don appropriate PPE
(Gloves, Goggles, Respirator)

Cover spill with absorbent material
(if liquid) or gently sweep (if solid)

Collect waste into a sealed,
labeled hazardous waste container

Decontaminate the spill area
with appropriate solvent/detergent

Dispose of all waste according
to institutional and local regulations

Click to download full resolution via product page

Caption: Brasilin Spill Response Procedure.
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Storage and Disposal
Storage: Brasilin should be stored in a tightly sealed container in a refrigerator at 2-8°C.[2] It is

sensitive to air and light and should be protected from both to prevent degradation.[3][4]

Disposal: Dispose of Brasilin waste in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be collected in a designated, labeled, and

sealed container. Do not dispose of it down the drain or in regular trash. Consult your

institution's environmental health and safety (EHS) office for specific guidance on chemical

waste disposal.

First-Aid Measures
In case of exposure to Brasilin, follow these first-aid procedures:

After eye contact: Immediately rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[5][6]

After inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.

After ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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